molecular formula C11H13ClN2 B8345797 5-chloro-1-methyl-3-(methylaminomethyl)-1H-indole

5-chloro-1-methyl-3-(methylaminomethyl)-1H-indole

Cat. No. B8345797
M. Wt: 208.69 g/mol
InChI Key: GYXOXAJTKKCBRC-UHFFFAOYSA-N
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Patent
US07741339B2

Procedure details

According to the procedure of Preparation 13 (c), except substituting 5-chloro-1-methyl-1H-indole-3-carboxaldehyde for the ,3-dimethyl-1H-indole-2-carboxaldehyde, the title compound (2.1 g, 93%) was obtained as an amber oil: MS (ES) m/e 209.0 (M+H)+.
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reactant
Reaction Step One
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Reaction Step Two
[Compound]
Name
3-dimethyl-1H-indole-2-carboxaldehyde
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Reaction Step Three
Yield
93%

Identifiers

REACTION_CXSMILES
BrC1C=C[C:5](NCC(OC)=O)=[N:6]C=1.[Cl:14][C:15]1[CH:16]=[C:17]2[C:21](=[CH:22][CH:23]=1)[N:20]([CH3:24])[CH:19]=[C:18]2[CH:25]=O>>[Cl:14][C:15]1[CH:16]=[C:17]2[C:21](=[CH:22][CH:23]=1)[N:20]([CH3:24])[CH:19]=[C:18]2[CH2:25][NH:6][CH3:5]

Inputs

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reactant
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BrC=1C=CC(=NC1)NCC(=O)OC
Step Two
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reactant
Smiles
ClC=1C=C2C(=CN(C2=CC1)C)C=O
Step Three
Name
3-dimethyl-1H-indole-2-carboxaldehyde
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reactant
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Conditions

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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C2C(=CN(C2=CC1)C)CNC
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: PERCENTYIELD 93%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.